Cas no 1478991-47-7 (2,2,2-trifluoroethyl N-[3-(dimethylamino)propyl]carbamate)

• Product Name: 2,2,2-trifluoroethyl N-[3-(dimethylamino)propyl]carbamate
• CAS No: 1478991-47-7
• MF: C₈H₁₅F₃N₂O₂
• MW: 228.212112665176
• CID: 5775405
• PubChem ID: 65173332
• Update Time: 2023-12-26

2,2,2-trifluoroethyl N-[3-(dimethylamino)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• CS-0260725
• 1478991-47-7
• EN300-7565033
• 2,2,2-Trifluoroethyl (3-(dimethylamino)propyl)carbamate
• 2,2,2-trifluoroethyl N-[3-(dimethylamino)propyl]carbamate
• AKOS014507131
• Carbamic acid, N-[3-(dimethylamino)propyl]-, 2,2,2-trifluoroethyl ester

• Inchi： 1S/C8H15F3N2O2/c1-13(2)5-3-4-12-7(14)15-6-8(9,10)11/h3-6H2,1-2H3,(H,12,14)
• InChI Key： DFHUBMGJXJHGBT-UHFFFAOYSA-N
• SMILES： FC(COC(NCCCN(C)C)=O)(F)F

Computed Properties

• Exact Mass: 228.10856221g/mol
• Monoisotopic Mass: 228.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 242.2±40.0 °C(Predicted)
• pka: 11.70±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives